Cas no 23781-00-2 (4-Piperidinecarboxylicacid, 4-hydroxy-1-(phenylmethyl)-, ethyl ester)

• Product Name: 4-Piperidinecarboxylicacid, 4-hydroxy-1-(phenylmethyl)-, ethyl ester
• CAS No: 23781-00-2
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• MDL: MFCD17947462
• CID: 257393
• PubChem ID: 272010
• Update Time: 2025-06-15

4-Piperidinecarboxylicacid, 4-hydroxy-1-(phenylmethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylicacid, 4-hydroxy-1-(phenylmethyl)-, ethyl ester
• ethyl 1-benzyl-4-hydroxypiperidine-4-carboxylate
• AC1L6R6J
• AC1Q64PP
• AG-J-66325
• AR-1I7918
• CTK4F2253
• NSC116043
• SureCN6530831
• 1-Benzyl-4-hydroxy-piperidine-4-carboxylic acid ethyl ester
• 23781-00-2
• SCHEMBL6530831
• DQQMUKDYUGBROV-UHFFFAOYSA-N
• DTXSID00297458
• NSC-116043
• FT-0747367
• AKOS005215895
• 1-Benzyl-4-ethoxycarbonyl-4-hydroxypiperidine

• MDL： MFCD17947462
• Inchi： 1S/C15H21NO3/c1-2-19-14(17)15(18)8-10-16(11-9-15)12-13-6-4-3-5-7-13/h3-7,18H,2,8-12H2,1H3
• InChI Key： DQQMUKDYUGBROV-UHFFFAOYSA-N
• SMILES： OC1(C(=O)OCC)CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 263.15223
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.77
• LogP: 1.51450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 4-Piperidinecarboxylicacid, 4-hydroxy-1-(phenylmethyl)-, ethyl ester

4-Piperidinecarboxylicacid, 4-hydroxy-1-(phenylmethyl)-, ethyl ester (CAS No. 23781-00-2): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

The compound 4-Piperidinecarboxylicacid, 4-hydroxy-1-(phenylmethyl)-, ethyl ester, identified by its CAS number 23781-00-2, represents a significant molecule in the realm of chemical biology and medicinal chemistry. This compound, featuring a piperidine core substituted with hydroxyl and benzyl groups, has garnered attention due to its structural versatility and potential biological activities. The piperidine scaffold is a privileged structure in drug discovery, often found in bioactive molecules due to its ability to mimic the conformation of natural amino acids like proline, thereby facilitating interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The 4-hydroxy-1-(phenylmethyl)-ester moiety in this compound suggests potential applications in the synthesis of protease inhibitors, kinase inhibitors, and other enzyme-targeted drugs. The hydroxyl group at the fourth position of the piperidine ring can serve as a hydrogen bond acceptor or participate in metal coordination, enhancing the compound's binding affinity to biological targets.

In the context of modern drug design, the ethyl ester functionality provides a balance between lipophilicity and metabolic stability. This feature is crucial for oral bioavailability and pharmacokinetic properties of drug candidates. The benzyl group attached to the nitrogen atom further contributes to the compound's solubility and interaction with biological membranes, making it a promising candidate for further exploration.

Recent studies have demonstrated the utility of piperidine derivatives in addressing various therapeutic challenges. For instance, modifications of the piperidine ring have been employed to develop antiviral agents that target viral proteases and polymerases. The structural features of 4-Piperidinecarboxylicacid, 4-hydroxy-1-(phenylmethyl)-, ethyl ester align well with these trends, suggesting potential applications in antiviral therapies.

The compound's potential as a building block for more complex molecules has also been recognized. Chemists have leveraged its structural framework to design libraries of derivatives for high-throughput screening (HTS) campaigns. This approach has led to the identification of novel lead compounds with improved pharmacological profiles. The CAS No. 23781-00-2 associated with this compound ensures its traceability and reproducibility in synthetic and analytical studies.

Moreover, the hydroxyl group at the fourth position of the piperidine ring can be further functionalized to introduce additional pharmacophores. This flexibility makes the compound a valuable intermediate in synthetic chemistry, enabling researchers to explore diverse chemical spaces. Such modifications can enhance binding interactions with biological targets or improve metabolic stability.

The benzyl group attached to the nitrogen atom is another key feature that can be exploited for drug design. It can serve as a handle for further derivatization through reactions such as nucleophilic substitution or coupling reactions. These transformations allow for the introduction of various functional groups, expanding the range of possible derivatives.

In conclusion, 4-Piperidinecarboxylicacid, 4-hydroxy-1-(phenylmethyl)-, ethyl ester (CAS No. 23781-00-2) represents a versatile and promising compound in chemical biology and medicinal chemistry. Its structural features make it an excellent candidate for developing novel therapeutic agents targeting various diseases. The ongoing research in this field continues to uncover new applications and synthetic strategies for this compound.